Cas no 1354915-67-5 (4-(3,4-dimethylphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(3,4-dimethylphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
• CAS No: 1354915-67-5
• MF: C₁₉H₁₉N₃O
• MW: 305.373664140701
• MDL: MFCD21335984
• CID: 5169297
• Update Time: 2026-03-04

4-(3,4-dimethylphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

• MDL： MFCD21335984
• Inchi： 1S/C19H19N3O/c1-12-8-9-14(10-13(12)2)16-11-17(22-19(20)21-16)15-6-4-5-7-18(15)23-3/h4-11H,1-3H3,(H2,20,21,22)
• InChI Key： KCTRPWONBFHQAJ-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2OC)=CC(C2=CC=C(C)C(C)=C2)=N1

Additional information on 4-(3,4-dimethylphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

Recent Advances in the Study of 4-(3,4-dimethylphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS: 1354915-67-5)

The compound 4-(3,4-dimethylphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS: 1354915-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a lead compound for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are crucial regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 4-(3,4-dimethylphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine exhibits selective inhibition against specific kinase targets, with notable potency and specificity. These findings suggest its potential as a scaffold for the development of novel kinase inhibitors with improved therapeutic profiles.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic properties and toxicity profile. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its metabolic stability and bioavailability. These studies have provided valuable insights into the compound's suitability for further preclinical and clinical development, highlighting both its strengths and areas requiring optimization.

Another significant aspect of the research has been the exploration of structural analogs and derivatives of 4-(3,4-dimethylphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine. By modifying the core pyrimidine structure, researchers aim to enhance its biological activity and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies have played a pivotal role in guiding these synthetic efforts, enabling the identification of key structural features that contribute to its efficacy.

Recent publications have also highlighted the compound's potential applications beyond kinase inhibition. For instance, studies have investigated its role in modulating immune responses and its anti-inflammatory effects in animal models. These findings open new avenues for its use in treating autoimmune diseases and chronic inflammatory conditions, further broadening its therapeutic scope.

In conclusion, the ongoing research on 4-(3,4-dimethylphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS: 1354915-67-5) underscores its versatility and potential as a valuable tool in drug discovery. While significant progress has been made in understanding its biological activities and optimizing its properties, further studies are needed to fully realize its therapeutic potential. The compound's unique structural features and promising preliminary data make it a compelling candidate for continued investigation in the field of chemical biology and pharmaceutical sciences.